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Compound of Interest

Compound Name: Strontium fluoride

Cat. No.: B1293750

Essential Safety and Handling Guide for
Strontium Fluoride

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount when handling chemical compounds. This guide provides
immediate, essential safety and logistical information for the handling and disposal of
Strontium Fluoride (SrFz), a compound used in various scientific applications.

Personal Protective Equipment (PPE)

When working with Strontium Fluoride, particularly in its powder form, adherence to proper
PPE protocols is critical to prevent exposure. The following table summarizes the required
protective equipment.
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Protection Type Equipment Specification Standard/Regulation

Chemical safety goggles or
glasses with side shields. A
) face shield may be necessary OSHA 29 CFR 1910.133,
Eye/Face Protection ) ]
when there is a risk of European Standard EN166[1]
splashing or significant dust

generation.

Chemical-resistant gloves
(e.g., nitrile, neoprene) and EU Directive 89/686/EEC, EN
appropriate protective clothing 374[3]

Skin Protection

to prevent skin exposure.[1][2]

A NIOSH-approved N95 dust
mask or a higher-level
respirator is required if
) ) ventilation is inadequate or OSHA 29 CFR 1910.134,
Respiratory Protection ]
dust is generated.[4][5] The European Standard EN 149[1]
use of respirators must comply
with a respiratory protection

program.[2]

Operational Plan: Handling and Storage

Engineering Controls:

o Work in a well-ventilated area, preferably within a chemical fume hood, to keep airborne
concentrations low.[1][2]

 Facilities should be equipped with an eyewash station and a safety shower in the immediate
work area.[1][4]

Handling Procedures:
¢ Avoid generating dust.[1][2] Use methods to minimize dust during handling.[4]

e Avoid contact with eyes, skin, and clothing.[1]
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» Wash hands thoroughly after handling and before eating, drinking, or smoking.[6]

* Remove contaminated clothing and wash it before reuse.[1]

Storage Procedures:

o Store in a tightly sealed container in a cool, dry, and well-ventilated area.[1][2]

» Keep away from incompatible substances such as strong acids and oxidizing agents.[1][2]
Disposal Plan

Strontium Fluoride waste should be handled as hazardous material.

» Collect waste material in a suitable, closed container labeled for disposal.[1][7]

» Dispose of the waste in accordance with all applicable local, state, and federal regulations.[2]
Do not allow the product to enter drains or be released into the environment.[2]

Emergency and First Aid Procedures

Immediate action is crucial in the event of exposure to Strontium Fluoride.
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Exposure Route First Aid Measures

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids.[1] Remove contact

lenses if present and easy to do.[8] Seek

immediate medical attention.[2]

Remove contaminated clothing.[1] Flush skin
) with plenty of soap and water for at least 15
Skin Contact ) . e
minutes.[4] Seek medical attention if irritation

persists.[2]

Move the victim to fresh air immediately.[1] If

breathing is difficult, give oxygen. If not

Inhalation
breathing, give artificial respiration.[1] Seek
immediate medical attention.[2]
Do NOT induce vomiting.[1] If the person is
conscious and alert, rinse their mouth with water
Ingestion and give 2-4 cupfuls of milk or water.[1] Never

give anything by mouth to an unconscious

person.[1] Seek immediate medical attention.[2]

Experimental Workflow for Safe Handling

The following diagram illustrates the logical workflow for safely handling Strontium Fluoride
from preparation to disposal.
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Preparation
- Review SDS
- Don PPE

Handling
- Use fume hood |================== .
- Minimize dust

. . [
tore unused material Dispose of waste In caseiof incident
1

Storage Disposal Emergency Procedures
- Tightly sealed container - Labeled waste container - First Aid
- Cool, dry, ventilated area - Follow regulations - Spill Cleanup

First Aid
- Eye/Skin: Flush with water
- Inhalation: Fresh air
- Ingestion: Do not induce vomiting

Spill Cleanup
- Wear appropriate PPE
- Sweep up, avoid dust

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Strontium Fluoride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1293750?utm_src=pdf-body-img
https://www.benchchem.com/product/b1293750?utm_src=pdf-body
https://www.benchchem.com/product/b1293750?utm_src=pdf-custom-synthesis
https://pim-resources.coleparmer.com/sds/00464.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293750?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

2
3
4
e 5.
6
7
8

. prochemonline.com [prochemonline.com]
. oxfordlabchem.com [oxfordlabchem.com]

. apps.mnc.umn.edu [apps.mnc.umn.edu]

Strontium fluoride anhydrous, powder, 99.9 trace metals 7783-48-4 [sigmaaldrich.com]

. chemos.de [chemos.de]
. cdhfinechemical.com [cdhfinechemical.com]

. materion.com [materion.com]

 To cite this document: BenchChem. [Personal protective equipment for handling Strontium
fluoride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1293750#personal-protective-equipment-for-
handling-strontium-fluoride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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